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Compound of Interest

4-tert-Octylphenol
Compound Name:
monoethoxylate-13C6

Cat. No.: B565140

This technical guide provides a comprehensive overview of 4-tert-Octylphenol
monoethoxylate-13C6, a stable isotope-labeled internal standard crucial for the accurate
quantification of 4-tert-octylphenol and its ethoxylates in various matrices. This document is
intended for researchers, scientists, and drug development professionals who require detailed
information on the properties, analytical applications, and biological relevance of this
compound.

Introduction

4-tert-Octylphenol monoethoxylate-13C6 is the 3C-labeled analogue of 4-tert-octylphenol
monoethoxylate. The unlabeled parent compound is a member of the alkylphenol ethoxylate
(APE) family of nonionic surfactants, which are widely used in industrial processes and
consumer products.[1] Due to their widespread use, 4-tert-octylphenol and its ethoxylates are
common environmental contaminants. The parent compound, 4-tert-octylphenol, is a known
endocrine-disrupting chemical (EDC), raising concerns about its potential impact on human and
ecosystem health.[2][3]

The 13C labeling of 4-tert-Octylphenol monoethoxylate provides a mass shift of +6 Da
compared to its unlabeled counterpart, making it an ideal internal standard for mass
spectrometry-based analytical methods.[4] Its use allows for the correction of matrix effects and
variations in sample preparation and instrument response, leading to highly accurate and
precise quantification of the target analytes.[5]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b565140?utm_src=pdf-interest
https://www.benchchem.com/product/b565140?utm_src=pdf-body
https://www.benchchem.com/product/b565140?utm_src=pdf-body
https://www.benchchem.com/product/b565140?utm_src=pdf-body
https://www.researchgate.net/figure/Simplified-diagram-of-estrogen-signaling-pathways-including-non-genomic-red-lines-and_fig3_309446197
https://www.creative-diagnostics.com/estrogen-signaling-pathway.htm
https://www.nebiolab.com/what-are-the-best-practices-of-lc-ms-internal-standards/
https://www.sigmaaldrich.com/US/en/product/sial/33563
https://www.medchemexpress.com/4-tert-octylphenol-13c6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Chemical and Physical Properties

The key chemical and physical properties of 4-tert-Octylphenol monoethoxylate-13C6 are

summarized in the table below.

Property

Value

Reference(s)

Chemical Name

2-[4-(1,1,3,3-
Tetramethylbutyl)phenoxy-
1,2,3,4,5,6-13Ce]ethanol

[4]

4-tert-OP1EO-13Cs, 2-[4-
(1,1,3,3-

Synonyms [4]
Tetramethylbutyl)phenoxy]etha
nol-13Ce
CAS Number 1173019-48-1 [4]
Molecular Formula 13C6C10H2602 [4]
Molecular Weight 256.33 g/mol [4]
Exact Mass 256.21340908 Da [6]
Purity Typically >95% (HPLC) [7]
Often supplied as a solution in
Format acetone (e.g., 10 ug/mL) or as [718]

a neat solid

Storage Temperature

-20°C for solutions, +4°C for

neat material

[7](8]

Synthesis of Isotopically Labeled 4-tert-Octylphenol

monoethoxylate

While detailed proprietary synthesis protocols are not publicly available, the general approach

for synthesizing 13C-labeled aromatic compounds involves incorporating the 13C atoms into the

benzene ring at an early stage. A plausible synthetic route would involve:
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» Synthesis of 13Ce-labeled phenol: This is the critical step where the isotopic label is
introduced. This can be achieved through various organic synthesis routes using 13C-labeled
precursors.

 Alkylation of 3Ce-phenol: The labeled phenol is then alkylated with an appropriate octyl-
containing reactant, such as diisobutylene, in the presence of an acid catalyst to produce
13Ce-4-tert-octylphenol.

o Ethoxylation: The final step involves the ethoxylation of the 13Ce-4-tert-octylphenol with one
equivalent of ethylene oxide to yield 4-tert-Octylphenol monoethoxylate-13C6.

The purification of the final product is typically achieved through chromatographic techniques to
ensure high isotopic and chemical purity.

Analytical Applications and Experimental Protocols

4-tert-Octylphenol monoethoxylate-13C6 is primarily used as an internal standard in
quantitative analytical methods for the determination of 4-tert-octylphenol and its
monoethoxylate in complex matrices such as environmental water, soil, sediment, and
biological samples.

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a common technique for the extraction and pre-concentration of 4-
tert-octylphenol and its ethoxylates from aqueous samples. A general protocol is outlined
below.

Experimental Protocol: SPE for Water Samples
e Sample Preparation:
o Filter the water sample (e.g., 500 mL) to remove particulate matter.

o Spike the sample with a known concentration of 4-tert-Octylphenol monoethoxylate-
13C6 solution.

o SPE Cartridge Conditioning:
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o Use a C18 or polymeric SPE cartridge.

o Condition the cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

[9]

Sample Loading:

o Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of
approximately 5-10 mL/min.[10]

Washing:

o Wash the cartridge with 5 mL of deionized water to remove interfering substances.[10]

Drying:

o Dry the cartridge under a gentle stream of nitrogen or under vacuum for 15-30 minutes to
remove residual water.[9]

Elution:

o Elute the analytes with 10 mL of a suitable organic solvent, such as a mixture of methanol
and acetone (1:1, v/v) or 90:10 methyl tert-butyl ether/methanol.[9][10]

Concentration and Reconstitution:

o Evaporate the eluate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a small volume (e.g., 1 mL) of a solvent compatible with the
analytical instrument (e.g., acetonitrile/water).

Analysis by Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique for the quantification of 4-tert-
octylphenol ethoxylates.

Experimental Protocol: LC-MS/MS Analysis
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o Chromatographic Separation:

o Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 5 pum).[11]

o Mobile Phase: A gradient of water (A) and methanol or acetonitrile (B), often with a
modifier like ammonium acetate to promote ionization.[11][12]

o Flow Rate: 0.2 - 0.4 mL/min.[11]

o Injection Volume: 10 pL.[11]

« Mass Spectrometry Detection:

o lonization Mode: Electrospray ionization (ESI) in positive or negative ion mode. Positive
mode is often used for ethoxylates, while negative mode is suitable for the parent phenol.
[11][13]

o Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

o MRM Transitions (lllustrative):

» 4-tert-Octylphenol monoethoxylate: The precursor ion would be the [M+H]* or [M+NHa]*
adduct. The product ions would result from the fragmentation of the ethoxy chain.

» 4-tert-Octylphenol monoethoxylate-13C6: The precursor ion will be 6 Da higher than
the unlabeled compound. The product ions will also show a corresponding mass shift if
the 3C-labeled ring is retained.

Quantitative Data: Representative LC-MS/MS Parameters
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Parameter Setting Reference(s)

C18 (e.g., Shimadzu VP-ODS,
LC Column [11]
2.0 mm I.D. x 150 mm)

Mobile Phase A Water [11]
Mobile Phase B Methanol [11]
Gradient 20% B to 90% B over 15 min [11]
Flow Rate 0.2 mL/min [11]
o ESI Positive/Negative or APCI
lonization _ [11][13]
Negative

Multiple Reaction Monitoring
Scan Mode [12]
(MRM)

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

For analysis by GC-MS, derivatization of the hydroxyl group is typically required to improve
volatility and chromatographic performance.

Experimental Protocol: GC-MS Analysis
 Derivatization:

o After the SPE and concentration steps, the sample extract is subjected to a derivatization
reaction.

o A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to form
trimethylsilyl (TMS) derivatives.[14]

o GC Separation:

o Column: A non-polar or semi-polar capillary column, such as a 5% phenyl-
methylpolysiloxane (e.g., HP-5ms).[15]
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o Oven Temperature Program: A temperature gradient is used to separate the analytes, for

example, starting at 80°C and ramping up to 280°C.[16]

o MS Detection:

o lonization Mode: Electron lonization (El) at 70 eV.[16]

o Acquisition Mode: Selected lon Monitoring (SIM) for quantitative analysis, targeting the

characteristic ions of the derivatized analytes and the internal standard.[17]

Quantitative Data: Representative GC-MS Parameters

Parameter Setting Reference(s)
HP-5ms (30 m x 0.25 mm,
GC Column [15]
0.25 pm)
Carrier Gas Helium
80°C (2 min hold), ramp
Oven Program 10°C/min to 200°C, ramp [16]
5°C/min to 280°C (5 min hold)
lonization Electron lonization (El), 70 eV [16]
Scan Mode Selected lon Monitoring (SIM) [17]

Mandatory Visualizations
Analytical Workflow

The following diagram illustrates the typical workflow for the analysis of 4-tert-octylphenol

ethoxylates using 4-tert-Octylphenol monoethoxylate-13C6 as an internal standard.
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Caption: Analytical workflow for 4-tert-octylphenol ethoxylate analysis.

Biological Signaling Pathway

4-tert-Octylphenol, the parent compound of the monoethoxylate, is an endocrine disruptor that
primarily acts through the estrogen receptor signaling pathway. The following diagram
illustrates a simplified model of this pathway.
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Caption: Simplified estrogen receptor signaling pathway.
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Conclusion

4-tert-Octylphenol monoethoxylate-13C6 is an indispensable tool for the accurate and
reliable quantification of 4-tert-octylphenol and its monoethoxylate in a variety of complex
matrices. Its use as an internal standard in conjunction with powerful analytical techniques like
LC-MS/MS and GC-MS enables researchers to obtain high-quality data for environmental
monitoring, exposure assessment, and toxicological studies. Understanding the analytical
methodologies and the biological context of the parent compound's endocrine-disrupting
activity is essential for professionals working in fields related to environmental science and drug
development. This guide provides a foundational understanding of these aspects to support
further research and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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